Cas no 103095-52-9 (5-methyl-1-phenyl-1H-pyrazol-4-amine)
5-Methyl-1-phenyl-1H-pyrazol-4-amine is a pyrazole derivative with a phenyl substituent at the 1-position and an amino group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its pyrazole core offers structural rigidity, enhancing binding affinity in target molecules. The presence of the amino group allows for further functionalization, making it valuable for derivatization reactions. The methyl group at the 5-position contributes to steric and electronic modulation, influencing reactivity and stability. This compound is commonly utilized in medicinal chemistry for the synthesis of bioactive molecules, including potential therapeutic agents.
103095-52-9 structure
Product Name:5-methyl-1-phenyl-1H-pyrazol-4-amine
CAS No:103095-52-9
MF:C10H11N3
MW:173.214441537857
CID:2153354
PubChem ID:23088362
Update Time:2025-06-07
5-methyl-1-phenyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-1-phenyl-1H-pyrazol-4-amine
- 5-methyl-1-phenylpyrazol-4-amine
- 103095-52-9
- DB-359030
- EN300-113783
- G79092
- SCHEMBL33199
- Z826536998
- CS-0223064
- AKOS010086369
- DTXSID20630469
- 1H-Pyrazol-4-amine, 5-methyl-1-phenyl-
-
- Inchi: 1S/C10H11N3/c1-8-10(11)7-12-13(8)9-5-3-2-4-6-9/h2-7H,11H2,1H3
- InChI Key: WKNBWNUOHCWCAJ-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(C)=C(C=N1)N
Computed Properties
- Exact Mass: 173.095297g/mol
- Monoisotopic Mass: 173.095297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 173.21g/mol
- XLogP3: 1.6
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 314.5±22.0 °C at 760 mmHg
- Flash Point: 144.0±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5-methyl-1-phenyl-1H-pyrazol-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-methyl-1-phenyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B400665-10mg |
5-Methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B400665-50mg |
5-Methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 50mg |
$ 210.00 | 2022-06-01 | ||
| TRC | B400665-100mg |
5-Methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 100mg |
$ 295.00 | 2022-06-01 | ||
| Enamine | EN300-113783-0.05g |
5-methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 95% | 0.05g |
$182.0 | 2023-10-26 | |
| Enamine | EN300-113783-0.1g |
5-methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 95% | 0.1g |
$272.0 | 2023-10-26 | |
| Enamine | EN300-113783-0.25g |
5-methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 95% | 0.25g |
$389.0 | 2023-10-26 | |
| Enamine | EN300-113783-0.5g |
5-methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 95% | 0.5g |
$613.0 | 2023-10-26 | |
| Enamine | EN300-113783-1.0g |
5-methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 95% | 1.0g |
$785.0 | 2023-07-06 | |
| Enamine | EN300-113783-2.5g |
5-methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 95% | 2.5g |
$1539.0 | 2023-10-26 | |
| Enamine | EN300-113783-5.0g |
5-methyl-1-phenyl-1H-pyrazol-4-amine |
103095-52-9 | 95% | 5.0g |
$2277.0 | 2023-07-06 |
5-methyl-1-phenyl-1H-pyrazol-4-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
103095-52-9 (5-methyl-1-phenyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent